Cas no 14486-22-7 (2',3'-Anhydroadenosine)

• Product Name: 2',3'-Anhydroadenosine
• CAS No: 14486-22-7
• Molecular Formula: C₁₀H₁₂N₂O₅
• Molecular Weight: 240.21268
• CID: 49821
• PubChem ID: 122109

2',3'-Anhydroadenosine Properties

Names and Identifiers

• 2',3'-Anhydroadenosine
• 1-(2,3-Anhydro-beta-D-lyxofuranosyl)-5-methyl-2,4(1H,3H)-pyrimidinedione
• 2’,3’-ANHYDRO-ADENOSINE
• 2'',3''-ANHYDROADENOSINE
• 2,3'-Anhydro-T
• Anhydro-T
• 9-[(1R,5R)-4α-(Hydroxymethyl)-3,6-dioxabicyclo[3.1.0]hexan-2α-yl]-9H-purin-6-amine
• 1-[(1R,4R,5R)-4-(hydroxymethyl)-3,6-dioxabicyclo[3.1.0]hex-2-yl]-5-met hyl-pyrimidine-2,4-dione
• 1-[(1R,4R,5R)-4-(hydroxymethyl)-3,6-dioxabicyclo[3.1.0]hexan-2-yl]-5-methylpyrimidine-2,4-dione
• 14486-22-7
• 2,4(1H,3H)-Pyrimidinedione, 1-(2,3-anhydro-beta-D-lyxofuranosyl)-5-methyl-
• 2',3'-Lat
• 2',3'-Lyxoanhydrothymidine
• 2,4(1H,3H)-Pyrimidinedione, 1-(2,3-anhydro-β-D-lyxofuranosyl)-5-methyl-

• InChIKey： AXBTVCCVDAUCIY-SZDPNDIZSA-N
• Inchi： InChI=1S/C10H12N2O5/c1-4-2-12(10(15)11-8(4)14)9-7-6(17-7)5(3-13)16-9/h2,5-7,9,13H,3H2,1H3,(H,11,14,15)/t5-,6?,7?,9-/m1/s1
• SMILES： OC[C@H]1O[C@@H](N2C=C(C)C(=O)NC2=O)C2OC12

Computed Properties

• Exact Mass: 249.08600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 240.075
• Heavy Atom Count: 17
• Complexity: 421
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.5
• Topological Polar Surface Area: 91.4A^2

Experimental Properties

• LogP: -0.35320
• PSA: 111.61000
• Refractive Index: 1.59
• Boiling Point: °Cat760mmHg
• Melting Point: 143.5-144.5 °C
• Flash Point: °C
• Solubility: 可溶于DMSO、甲醇（少许）
• pka: 9.44±0.10(Predicted)
• Density: 1.505